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Introduction for the Analyst

Welcome to the technical support guide for resolving interferences on Tungsten (W) isotopes
during Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) analysis. This guide is
designed for researchers and drug development professionals who require accurate and
precise tungsten quantification in potentially complex sample matrices.

A common point of confusion is the analysis of "W-19." Please note that naturally occurring
tungsten isotopes have atomic masses of 180, 182, 183, 184, and 186 amu. This guide will
address the common analytical challenges associated with these isotopes. The primary
challenge in tungsten analysis stems from direct isobaric (same mass) overlaps from elements
like Hafnium (Hf) and Osmium (Os), as well as polyatomic interferences originating from the
sample matrix and plasma gases.

This document provides a series of troubleshooting questions and detailed, field-proven
protocols to help you identify, understand, and resolve these interferences, ensuring the
integrity of your analytical data.

Frequently Asked Questions & Troubleshooting
Guides

Q1: I'm seeing unexpectedly high signals for my
tungsten isotopes, especially at mass 184 and 186. What
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Is the likely cause?

Al: The most probable cause is direct isobaric interference from other elements present in your
sample.

lons are separated in a mass spectrometer based on their mass-to-charge ratio (m/z). Isobaric
interferences occur when isotopes of different elements have the same nominal mass, causing
the instrument to detect them at the same position.[1][2] For tungsten, the most significant
isobaric interferences are from Hafnium (Hf), Osmium (Os), and to a lesser extent, Rhenium
(Re) and Tantalum (Ta).

Causality: If your samples contain geological materials, catalysts, or specialized alloys, the
presence of Hf and Os is highly probable. For example, 184Hf is a direct isobaric overlap on
184\, and 18¢QOs overlaps with 186W. Since 84W and 18°W are the two most abundant tungsten

isotopes, these interferences can severely bias your results.

Data Summary: Key Isobaric Interferences for Tungsten

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.spectroscopyonline.com/view/method-development-icp-msms-tools-and-techniques-ensure-accurate-results-reaction-mode
https://pmc.ncbi.nlm.nih.gov/articles/PMC6357970/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Natural . Natural
Tungsten Interfering

Abundance Abundance Notes
Isotope Isotope

(%) (%)

Interference from
180T (0.012%) is

also possible but

180\ 0.12 180Hf 0.16

often negligible.

Generally
considered

182y 26.50 182Hf (Extinct) interference-free
from direct

isobars.

Not a naturally
183y 14.31 183Tg (Radioactive) occurring

interference.

Major
interference is
from 1840s
(0.02%).

184w 30.64 184Hf (Radioactive)

Thisis a

significant and
186\\/ 28.43 186Qs 1.59

common

interference.

Abundance data is sourced from IUPAC recommendations.

To confirm this, review the elemental composition of your samples. If Hf or Os are expected,
you must employ a correction strategy.

Q2: How can | correct for isobaric interferences without
advanced instrumentation?

A2: You can use a mathematical correction, also known as an Inter-element Correction
Equation (IEC).
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This is the most traditional method and can be effective if the interference is not
overwhelmingly large compared to the analyte signal.[2][3] The principle is to measure an
interference-free isotope of the interfering element and use the known natural isotopic
abundance ratio to calculate and subtract the signal of the interfering isotope from your
analyte's signal.[3]

Trustworthiness: This method's accuracy depends entirely on the stability of the instrument's
mass bias (how it measures one mass relative to another) and the consistency of the natural
isotopic abundance ratios. Always validate your correction by analyzing a known standard
containing both the analyte and the interferent.

e Select Isotopes:
o Analyte: 186\
o Interferent: 1860s
o Interferent Reference Isotope: 1890s (This isotope is free from other isobaric overlaps).

e Analyze a Single-Element Osmium Standard:

[e]

Prepare a pure Os standard (e.g., 1 pg/L) in the same acid matrix as your samples.

o

Analyze this standard and measure the counts per second (cps) for 1860s and 18°0Os.

[¢]

Calculate the Correction Factor (CF):

» CF = (Measured cps of 18¢0s) / (Measured cps of 18°0s)

[e]

This factor represents the measured instrumental ratio and accounts for the specific mass
bias of your instrument at the time of analysis.

» Analyze Samples and Standards:

o During your analytical run, measure the signals for your tungsten isotope of interest (18°W)
and the interferent reference isotope (18°0s).

e Apply the Correction Equation:
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o The software can typically automate this, but the underlying calculation is:

» Corrected 8%W cps = (Total Measured cps at m/z 186) - (Measured cps of 18°0s x CF)

1. Analyze pure Osmium
(Interferent) Standard

2. Measure signals at 4. Analyze Sample containing
m/z 186 (¥°0Os) and m/z 189 (*8°Os) W and Os

3. Calculate Correction Factor (CF): 5. Measure total signal at m/z 186
CF = [cps 1880s] / [cps 18°0s] and signal at m/z 189

6. Apply Correction:
Corrected W = [Total cps 18] - ([cps 18°Os] * CF)

Click to download full resolution via product page
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Caption: Workflow for setting up and applying an inter-element correction equation.

Q3: My samples have very high Hafnium content, and
mathematical correction is giving me poor precision.
What is a more robust solution?

A3: For severe interferences, using a Collision/Reaction Cell (CRC) is the superior instrumental
technique. Modern ICP-MS instruments are often equipped with a CRC (e.g., Agilent ORS,
Thermo Fisher QCell) that can remove interferences through controlled ion-molecule chemistry.

[4][5]

Expertise & Causality: A CRC is a chamber positioned before the main quadrupole analyzer. A
gas is introduced into this chamber.

o Collision Mode (e.g., He): This mode primarily removes polyatomic interferences based on
size differences (Kinetic Energy Discrimination or KED). It is generally not effective for
isobaric interferences like Hf on W because the ions have nearly identical sizes and masses.

[6][7]

e Reaction Mode (e.g., Oz, NHs): This mode uses reactive gases that selectively react with
either the analyte or the interferent, changing its mass.[6][7] This allows the new product ion
(or the unreacted original ion) to be measured at a different, interference-free mass.

For the W/HTf overlap, we can exploit the different reactivities of W+ and Hf* with oxygen. A
particularly powerful implementation of this is Tandem Mass Spectrometry (ICP-MS/MS), which
uses a quadrupole before the cell (Q1) to control which ions enter, preventing unwanted side
reactions from other matrix components.[5][8]

This protocol assumes an ICP-MS/MS instrument (e.g., Agilent 8900, Thermo Fisher iCAP TQ).
e Set Q1 (First Quadrupole):

o Configure Q1 to only allow ions with m/z = 184 to pass into the reaction cell. This isolates
the 184W+ and 184Hf* ions from the rest of the ion beam.

¢ [ntroduce Reaction Gas:
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o Introduce oxygen (Oz2) into the collision/reaction cell. A typical starting flow rate is 0.3-0.5
mL/min. This must be optimized for your specific instrument and matrix.

e Promote lon-Molecule Reaction:

o Inside the cell, Tungsten ions react efficiently with oxygen to form oxide product ions,
primarily 84W1Q+ at m/z 200.

o Hafnium is significantly less reactive with Oz under these conditions.

o Reaction: 184W+* + 02 - 184W160O* + O
e Set Q2 (Second Quadrupole):

o Configure Q2 to only allow ions with m/z = 200 to pass to the detector.
o Detection:

o The detector now measures the signal from 184W10O+* at m/z 200, which is free from the
original 184Hf* interference.

Q3 (Analyzer)

Q1 (Filter) Q2 (Reaction Cell)

e
s Set to m/z 184 ,Ml‘_'l‘;‘ Only m/z 184 enters . [SMSYCRIGNN

184W160+ (m/z 200)
184H+ (unreacted)

Reaction products enter Set to m/z 200

Click to download full resolution via product page

Caption: Schematic of Tandem MS (ICP-MS/MS) resolving Hf interference on W.
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Q4: Can High-Resolution ICP-MS resolve these
interferences?

A4: In theory, yes, but in practice, it is often not feasible for W-Hf and W-Os overlaps.

High-Resolution ICP-MS (HR-ICP-MS), typically using a double-focusing magnetic sector, can
physically separate ions with very small mass differences.[9] However, the mass difference
between the key tungsten isobars is extremely small, requiring very high resolving power (R =
m/Am).

Data Summary: Required Resolution for W Isobars

Mass of Mass of Mass .
. . ) Required
Isobaric Pair Isotope 1 Isotope 2 Difference .
Resolution (R)
(amu) (amu) (amu)
184\ [ 1840s 183.950931 183.952489 0.001558 ~118,000
186\V [ 1860g 185.954364 185.953838 0.000526 ~353,000

Most commercially available HR-ICP-MS instruments have a maximum practical resolution of
around 10,000. As shown, the resolution required to separate these isobars is more than an
order of magnitude higher, making this approach unsuitable for this specific problem.[10] HR-
ICP-MS is, however, very effective for separating atomic ions from polyatomic interferences
(e.g., >°Fe* from 4°ArieQ+).

Q5: Is it possible to chemically remove the interfering
element before analysis?

A5: Yes, chemical separation is a powerful, albeit labor-intensive, option for achieving the
highest accuracy, especially for isotope ratio studies.

If your analytical goal requires the highest possible data quality, removing the interfering matrix
element (e.g., Hf) prior to ICP-MS analysis can eliminate the interference problem at its source.
[11][12] This is common in geochronology and cosmochemistry.[13] Methods include solvent
extraction and chromatography.
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This is a generalized workflow based on established procedures.[11][14][15] It requires a
chemistry lab equipped for handling strong acids.

e Sample Digestion:

o Digest the solid sample completely. For geological or alloy matrices containing tungsten,
this often requires a mixture of hydrofluoric (HF) and nitric (HNOs) acids in a closed
vessel.[4][16]

e Column Preparation:

o Use an extraction chromatography resin designed to retain specific elements. For
example, LN Resin is often used in these applications.[11][14]

o Pre-condition the column with the appropriate acid matrix as recommended by the
manufacturer.

e Sample Loading and Elution:
o Load the digested sample solution onto the column.

o Wash the column with a specific acid mixture (e.g., a combination of HCIl and HF) that will
elute tungsten while the hafnium remains bound to the resin.

o Collect the tungsten-containing fraction.
 Verification:

o Analyze the collected "clean" tungsten fraction by ICP-MS. Monitor for hafnium isotopes
(e.g., 77Hf, 178Hf) to confirm that the separation was successful. The Hf signal should be
at or near background levels.

This approach provides an interference-free solution for analysis but requires significant
method development and validation to ensure complete separation and quantitative recovery of
tungsten.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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